Cas no 77495-66-0 (Oxirane, 2-hexyl-,(2R)-)

• Product Name: Oxirane, 2-hexyl-,(2R)-
• CAS No: 77495-66-0
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 562845
• PubChem ID: 1620686
• Update Time: 2025-10-29

Oxirane, 2-hexyl-,(2R)- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-hexyl-,(2R)-
• (2R)-2-hexyloxirane
• (R)-(+)-1,2-Epoxyoctane
• Bupirimate PESTANAL
• (R)-(+)-2-Hexyloxirane
• (R)-1-epoxyoctane
• (R)-1-octene oxide
• (R)-2-(n-hexyl)oxirane
• Oxirane,2-hexyl-,(2R)
• (R)-1,2-epoxyoctane
• (R)-2-hexyloxirane
• PD193094
• 77495-66-0
• SCHEMBL2618504
• (R)-(+)-1,2-Epoxyoctane, 97%
• J-800389
• DTXSID30364622
• (R)-(+)-1-Octene oxide
• NJWSNNWLBMSXQR-MRVPVSSYSA-N
• AKOS015913668

• Inchi： 1S/C8H16O/c1-2-3-4-5-6-8-7-9-8/h8H,2-7H2,1H3/t8-/m1/s1
• InChI Key： NJWSNNWLBMSXQR-MRVPVSSYSA-N
• SMILES： O1C[C@H]1CCCCCC

Computed Properties

• Exact Mass: 128.12000
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 71
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Color/Form: Liquid
• Density: 0.839 g/mL at 25 °C(lit.)
• Boiling Point: 60-62 °C15 mm Hg(lit.)
• Flash Point: 99 °F
• Refractive Index: n20/D 1.420
• PSA: 12.53000
• LogP: 2.35560
• Solubility: Not determined

Oxirane, 2-hexyl-,(2R)- Security Information

• Hazardous Material transportation number：UN 3271 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26; S36/37/39
• FLUKA BRAND F CODES：9-21
• Hazardous Material Identification：
• Safety Term：26-36/37/39
• Risk Phrases：R10

Additional information on Oxirane, 2-hexyl-,(2R)-

Oxirane, 2-hexyl-, (2R)-: A Comprehensive Overview

Oxirane, 2-hexyl-, (2R)-, also known by its CAS registry number 77495-66-0, is a cyclic ether compound with significant applications in various fields of chemistry and materials science. This compound, classified as an epoxide, has garnered attention due to its unique structural properties and versatile reactivity. The molecule consists of a three-membered ring containing one oxygen atom and two carbons, with a hexyl group attached at the second position in an R configuration. This stereochemistry plays a crucial role in determining its chemical behavior and biological interactions.

The synthesis of Oxirane, 2-hexyl-, (2R)- typically involves the epoxidation of alkenes using peracid reagents or other oxidizing agents. Recent advancements in catalytic epoxidation have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of metal catalysts and biocatalysts to enhance the selectivity and yield of epoxidation reactions, particularly for enantioselective syntheses of chiral epoxides like Oxirane, 2-hexyl-, (2R)-.

In terms of physical properties, Oxirane, 2-hexyl-, (2R)- exhibits a melting point of approximately -45°C and a boiling point around 115°C under standard conditions. Its solubility in organic solvents such as dichloromethane and diethyl ether makes it suitable for various chemical transformations. The compound's stability is influenced by its epoxide ring strain, which renders it reactive under certain conditions. For example, acid-catalyzed ring-opening reactions are commonly employed to convert this epoxide into valuable intermediates for polymer synthesis or drug development.

The applications of Oxirane, 2-hexyl-, (2R)- span across multiple industries. In the field of polymer chemistry, this compound serves as a precursor for producing high-performance polymers with tailored mechanical properties. Recent studies have highlighted its potential in developing biodegradable polymers for sustainable packaging materials. Additionally, in pharmaceutical research, Oxirane, 2-hexyl-, (2R)- has been utilized as a building block for synthesizing bioactive molecules with anti-inflammatory and anticancer properties.

From an environmental perspective, understanding the degradation pathways of Oxirane, 2-hexyl-, (2R)- is crucial for assessing its ecological impact. Research indicates that this compound undergoes hydrolysis in aqueous environments to form corresponding diols, which are generally less harmful to ecosystems. However, further investigations are required to evaluate its long-term effects on aquatic organisms and soil microbiota.

In conclusion, Oxirane, 2-hexyl-, (2R)- (CAS No. 77495-66-0) is a versatile compound with promising applications in materials science and pharmaceuticals. Its stereochemical properties and reactivity make it an invaluable tool for chemists and engineers seeking innovative solutions in these fields. As research continues to uncover new insights into its synthesis, applications, and environmental behavior, this compound is poised to play an even more significant role in advancing modern chemistry.